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Lansoprazole Solubility Data

The table below summarizes the experimental solubility data found for Lansoprazole. Note that the values

for water and aqueous solvents are very low, confirming its classification as a poorly water-soluble drug.

Solvent
Solubility
(mg/mL)

Solubility
(mM)

Temperature Notes

DMSO 74 mg/mL [1] 200.34 mM

[1]

Not specified "Moisture-absorbing DMSO

reduces solubility. Please use
fresh DMSO." [1]

Ethanol 9 - 14 mg/mL [1] ~24.4 -
37.9 mM

Not specified Variation exists between
different batches or sources [1].

Water Insoluble [1] - Not specified Cited as "insoluble" [1].

Water (Pure) 0.022 mg/mL [2] ~0.06 mM Not specified Highlights the intrinsic poor

aqueous solubility.
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Solvent
Solubility
(mg/mL)

Solubility
(mM)

Temperature Notes

Methanol,
Ethanol,
Acetone, etc.

Increased with

temperature [3]

- 278.15 K to

318.15 K

A detailed study measured

solubility in 12 pure solvents;
solubility rises with temperature

[3].

Formulation Strategies for Solubility Enhancement

Given its poor solubility, various advanced formulation strategies have been researched to improve the

dissolution and bioavailability of Lansoprazole. The following table outlines key approaches.

Strategy Key Formulation Components Reported Outcome

Solid Dispersions
[2]

Polyethylene glycol (PEG) 6000
with surfactants like Sodium
Dodecyl Sulfate (SDS) or Tween
80.

A ternary solid dispersion with PEG and

SDS increased solubility to 3.12 mg/mL
(a 140-fold increase) and achieved

88.7% drug release in 60 minutes [2].

Nanocrystals [4] Polyvinylpyrrolidone (PVP) or

Polyvinyl Alcohol (PVA) as
stabilizers.

Nanocrystals with a 1:3 drug-to-PVP

ratio showed improved physical stability
and fast drug release within 1 hour [4].

Polymeric
Nanoparticles [5]

Eudragit RS100 (positive charge) or
PLGA (negative charge).

Nanoparticles provided sustained drug
release over 24 hours in animal studies,

enhancing ulcer healing [5].

Supercritical
Carbon Dioxide
Processing [6]

Supercritical CO₂ at high pressures

(12-27 MPa).

This method can be used for particle

size reduction to the nano-scale, which
can increase dissolution rate and

bioavailability [6].

Experimental Protocols for Key Methods
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Here are the detailed methodologies for two of the most effective formulation strategies identified in the

search results.

Protocol for Ternary Solid Dispersions

This method uses the solvent-melt technique to significantly enhance solubility [2].

Method: Solvent-melt method.

Procedure:
Dissolve Lansoprazole and the polymer (PEG 6000) in a suitable organic solvent.

Evaporate the solvent to obtain a solid mixture.
Heat this mixture above the melting point of the polymer.

Incorporate the surfactant (SDS or Tween 80) into the molten mixture.
Cool the final mixture rapidly to solidify it.

Crush, sieve, and store the resulting solid dispersion.
Characterization: The optimized formulations were characterized using aqueous solubility studies,

FTIR spectroscopy, XRD (to confirm reduced crystallinity), and in vitro dissolution studies [2].

Protocol for Nanocrystals via Antisolvent Precipitation

This method is effective for creating stable nanocrystals [4].

Method: Antisolvent precipitation method.
Procedure:

Dissolve Lansoprazole in ethanol (the solvent).
Rapidly inject this drug solution into an aqueous phase containing a stabilizer (PVP or PVA)

under high-speed homogenization.
The drug precipitates as nanocrystals due to the shift in solvent environment.

Continue stirring to allow for stabilization.
Characterization: The resulting nanocrystals are characterized for particle size, dissolution rate, and

physicochemical properties using techniques like FTIR and Differential Scanning Calorimetry (DSC)
[4].

Relationships and Workflows in Formulation
Development
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The diagram below illustrates the logical relationship between the identified strategies and their primary

goals in overcoming Lansoprazole's solubility challenges.

Lansoprazole
Poor Aqueous Solubility

Solid Dispersions NanocrystalsPolymeric Nanoparticles Supercritical CO₂ Processing
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Formulation strategies and their primary mechanisms for enhancing Lansoprazole bioavailability.

Key Technical Considerations for Handling

Acid Lability: Lansoprazole is chemically unstable in acidic conditions [6]. This necessitates the use

of enteric coating for oral dosage forms to protect the drug from degradation in the stomach [5].
Solvent Choice: While soluble in DMSO and ethanol for experimental purposes, these are not

suitable for drug product formulation. The use of pharmaceutically acceptable polymers and
surfactants, as described in the protocols, is critical for developing viable dosage forms.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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